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Compound of Interest

Compound Name: CYH33

Cat. No.: B606895

For researchers, scientists, and drug development professionals handling CYH33, a potent and
selective PI3Ka inhibitor, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility.[1][2][3] While specific disposal instructions for CYH33
are not readily available, established protocols for the disposal of potent, cytotoxic, and
investigational new drugs provide a clear framework for safe handling and waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department to ensure full compliance with local, state, and federal regulations before handling
or disposing of CYH33.[4][5]

Key Chemical and Safety Data for CYH33

CYH33, also known as Risovalisib, is a solid compound with the chemical formula
C24H29F3NsOsS and a molecular weight of 598.6 g/mol .[1][2] It is intended for laboratory
research use only.[1] As an antineoplastic and cytotoxic drug, it is crucial to handle CYH33 with
appropriate personal protective equipment (PPE) and to be aware of its potential health
hazards.[4]
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Property Value Reference
CAS Number 1494684-28-4 [11[2]
Molecular Formula C24H29F3NsOsS [1][2]
Molecular Weight 598.60 [2]
Appearance Solid [1]

Short term (days to weeks): O -
Storage 4°C; Long term (months to [2][6]
years): -20°C

Recommended Disposal Protocol for CYH33

The following step-by-step protocol is based on general best practices for the disposal of

cytotoxic and investigational drugs.
Personnel Safety:

o Always wear appropriate Personal Protective Equipment (PPE), including double
chemotherapy gloves, a lab coat, and safety glasses.[4]

 All handling of CYH33, including preparation and disposal, should be conducted in a
designated area, such as a chemical fume hood or a biological safety cabinet, to minimize

exposure risk.
Waste Segregation and Collection:

 ldentify Waste Streams: Properly segregate waste contaminated with CYH33 from other
laboratory waste. Do not mix CYH33 waste with other chemical or biological waste unless
explicitly instructed to do so by your EHS department.[4]

o Bulk Waste:

o This includes any unused or expired CYH33, as well as solutions with concentrations of

the compound.
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o Dispose of bulk CYH33 waste in a designated, leak-proof, and clearly labeled hazardous
waste container. These are often black RCRA (Resource Conservation and Recovery Act)
containers.[4] Contact your EHS office to obtain the correct containers.[4]

e Trace Waste:

o This category includes items with minimal contamination, such as empty vials, used
gloves, bench paper, and other disposable lab supplies that have come into contact with
CYH33.

o Place trace-contaminated disposable items in a designated yellow chemotherapy waste
container.[4]

e Sharps:

o Needles and syringes contaminated with CYH33 must be disposed of in a puncture-
resistant sharps container specifically designated for chemotherapy waste.[7]

o Do not recap needles.[4]
Container Management and Labeling:
o All waste containers must be kept closed except when adding waste.[8]

» Label all containers clearly with "Hazardous Waste," "Cytotoxic," and the specific chemical
name "CYH33."

Final Disposal:
e Once a waste container is full, arrange for pickup by your institution's EHS department.[4]

e The standard and recommended method for the final disposal of cytotoxic waste is
incineration by a licensed hazardous waste management vendor.[5][7]

Logical Workflow for CYH33 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of CYH33 waste.
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CYH33 Disposal Workflow
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Caption: Logical workflow for the safe disposal of CYH33.
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Disclaimer: This information is intended as a guide and is based on general best practices for
handling cytotoxic compounds. It is not a substitute for a formal risk assessment and
consultation with your institution's Environmental Health and Safety department. Always adhere
to the specific protocols and regulations established by your organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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